Cas no 2172153-57-8 (2-acetyl-5-fluorophenyl chloroformate)

• Product Name: 2-acetyl-5-fluorophenyl chloroformate
• CAS No: 2172153-57-8
• MF: C₉H₆ClFO₃
• MW: 216.593545436859
• CID: 6099969
• PubChem ID: 165873015
• Update Time: 2025-06-13

2-acetyl-5-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-acetyl-5-fluorophenyl chloroformate
• 2172153-57-8
• EN300-1612689

• Inchi： 1S/C9H6ClFO3/c1-5(12)7-3-2-6(11)4-8(7)14-9(10)13/h2-4H,1H3
• InChI Key： PSSKOIFCVQPFMB-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=C(C=CC=1C(C)=O)F

Computed Properties

• Exact Mass: 215.9989499g/mol
• Monoisotopic Mass: 215.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-acetyl-5-fluorophenyl chloroformate

Comprehensive Analysis of 2-Acetyl-5-fluorophenyl Chloroformate (CAS No. 2172153-57-8): Properties, Applications, and Industry Trends

2-Acetyl-5-fluorophenyl chloroformate (CAS No. 2172153-57-8) is a specialized organic intermediate widely utilized in pharmaceutical and chemical synthesis. This compound belongs to the class of aryl chloroformates, which are pivotal in constructing complex molecular architectures. With the increasing demand for fluorinated compounds in drug development, this chemical has garnered significant attention due to its unique reactivity and selectivity in cross-coupling reactions.

The structural features of 2-acetyl-5-fluorophenyl chloroformate include a fluorine substituent at the meta-position and an acetyl group adjacent to the reactive chloroformate moiety. This configuration enables its application in peptide coupling, protecting group chemistry, and the synthesis of biologically active molecules. Researchers particularly value its role in creating PET radiotracers for diagnostic imaging, aligning with the growing focus on precision medicine.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of 2172153-57-8 to reduce environmental impact. Industry leaders are exploring catalytic methods and solvent-free conditions to improve the atom economy of its production. These innovations address the pharmaceutical industry's push toward sustainable manufacturing, a topic frequently searched in academic databases and patent literature.

The compound's stability profile has been extensively studied under various storage conditions, with recommendations for anhydrous environments to prevent hydrolysis. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency—a critical factor for GMP-compliant production in API manufacturing.

Market analysts note rising demand for fluorinated building blocks like 2-acetyl-5-fluorophenyl chloroformate, driven by increased R&D investment in CNS therapeutics and oncology drugs. The compound's compatibility with continuous flow chemistry systems makes it particularly valuable for high-throughput screening applications, a trending topic in medicinal chemistry forums.

Safety assessments confirm that proper handling of 2172153-57-8 requires standard laboratory PPE, with particular attention to moisture-sensitive characteristics. Technical datasheets emphasize its use in inert atmosphere workstations, reflecting broader industry shifts toward process intensification and containment technologies.

From a regulatory perspective, the compound falls under standard REACH compliance requirements for research chemicals. Its patent landscape shows increasing applications in bioconjugation techniques, particularly for developing antibody-drug conjugates (ADCs)—a rapidly expanding sector in biopharmaceuticals.

Future research directions may explore the compound's potential in click chemistry applications or as a precursor for heterocyclic scaffolds. The presence of both electron-withdrawing (fluorine) and electron-donating (acetyl) groups offers intriguing possibilities for structure-activity relationship studies in drug discovery pipelines.